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Compound of Interest

Compound Name: Pigment red 112

Cat. No.: B035991

Performance Showdown: Pigment Red 112 vs.
Pigment Red 254

In the vibrant world of red pigments, both Pigment Red 112 (PR112) and Pigment Red 254
(PR254) hold significant places, yet they cater to different performance requirements and
application areas. This guide provides a detailed, objective comparison of their performance
characteristics, supported by available data, to assist researchers, scientists, and professionals
in making informed decisions for their specific needs.

Pigment Red 254, a member of the high-performance diketopyrrolopyrrole (DPP) class, is
renowned for its exceptional fastness properties.[1][2][3] It exhibits a bright, neutral red hue and
is a go-to choice for demanding applications where durability is paramount, such as in
automotive coatings and engineering plastics.[1][4][5] In contrast, Pigment Red 112, a
monoazo pigment, offers a bright, neutral to yellowish red shade and serves as a versatile and
cost-effective option for a range of applications including industrial coatings, inks, and textiles.
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Quantitative Performance Comparison

The following table summarizes the key performance indicators for Pigment Red 112 and
Pigment Red 254 based on available data. It is important to note that these values can vary
depending on the specific grade, particle size, and the medium in which the pigment is
dispersed.
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Performance Parameter Pigment Red 112 Pigment Red 254

C.l. Name Pigment Red 112 Pigment Red 254

Chemical Class Monoazo Diketopyrrolopyrrole (DPP)
Lightfastness (BWS) 6-8 8

Heat Stability 180 - 200°C 280 - 300°C

Acid Resistance (1-5) 4-5 5

Alkali Resistance (1-5) 4-5 5

Solvent Resistance (1-5) 3-4 5

Opacity Translucent to Opaque Semi-transparent to Opaque

Experimental Protocols for Pigment Evaluation

The performance data presented is typically determined through standardized testing
methodologies. While specific protocols may vary between manufacturers, they are generally
based on established industry standards.

Lightfastness Testing: This is often evaluated using the Blue Wool Scale (BWS), where a rating
of 8 signifies excellent lightfastness and 1 indicates poor lightfastness. The test involves
exposing the pigmented sample to a standardized light source, such as a xenon arc lamp, and
comparing its fading to that of a set of blue wool standards.

Heat Stability Testing: The heat stability of a pigment is determined by incorporating it into a
polymer or coating and exposing it to progressively higher temperatures for a specific duration.
The temperature at which a significant color change occurs is noted as the heat stability limit.

Chemical Resistance Testing: To assess chemical resistance, a pigmented panel is exposed to
various chemicals, such as acids, alkalis, and solvents, for a defined period. The change in
color and appearance is then rated on a scale of 1 to 5, where 5 represents no change and 1
indicates severe degradation.

Dispersion Performance: The ease and quality of pigment dispersion are crucial for achieving
optimal color strength and gloss. This can be evaluated using a Hegman gauge (ASTM D1210)
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to determine the fineness of grind.[9] Microscopic techniques, including optical and electron
microscopy, can provide a visual assessment of particle size distribution and the presence of
agglomerates.[10]

Visualizing the Comparison and Workflow

To further illustrate the comparison and the typical evaluation process, the following diagrams
are provided.
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Fig. 1: Key Performance Attributes Comparison
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Fig. 2: Experimental Workflow for Pigment Evaluation

Conclusion

In summary, Pigment Red 254 stands out as a high-performance pigment with superior
lightfastness, heat stability, and chemical resistance, making it the ideal choice for applications
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where long-term durability and performance are critical.[1][11][12] Pigment Red 112, while not
as robust as PR254, offers a bright and clean shade with good overall fastness properties at a
potentially more economical price point, rendering it suitable for a wide array of general-
purpose applications.[6][13][14] The selection between these two red pigments will ultimately
depend on the specific performance requirements, processing conditions, and cost
considerations of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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